Cas no 1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene)
1-Fluoro-2,3-dimethyl-4-nitro-benzene is a fluorinated aromatic compound featuring a nitro group and two methyl substituents on the benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups allows for selective reactivity in substitution and coupling reactions. The compound’s stability and well-defined regiochemistry facilitate controlled functionalization, enhancing its utility in fine chemical manufacturing. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.
1736-87-4 structure
Product Name:1-fluoro-2,3-dimethyl-4-nitro-benzene
CAS No:1736-87-4
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD05663712
CID:41910
PubChem ID:354335208
Update Time:2025-06-08
1-fluoro-2,3-dimethyl-4-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethyl-4-fluoronitrobenzene
- 3-Fluoro-6-nitro-o-xylene
- 3-Fluoro-1,2-dimethyl-6-nitrobenzene
- 1-fluoro-2,3-dimethyl-4-nitrobenzene
- 4-fluoro-2,3-dimethyl nitrobenzene
- 3-FLUORO-6-NITRO-1,2-DIMETHYLBENZENE
- Benzene,1-fluoro-2,3-diMethyl-4-nitro-
- 3-FLUORO-6-NITRO-O-XYLENE3-FLUORO-6-NITRO-O-XYLENE
- 3-Fluoro-6-nitro-o-xylene, 2,3-Dimethyl-1-fluoro-4-nitrobenzene
- Benzene, 1-fluoro-2,3-dimethyl-4-nitro-
- KSC534O2T
- GLDMIZKOJPVEIV-UHFFFAOYSA-N
- BCP22402
- SBB065201
- FCH920246
- PC7827
- VZ26
- 3-Fluoro-1,2-diMethyl-6-nitrobenzene, 98%
- 1-fluoro-2,3-dimethyl-4-nitro-benzene
- 2,3-dimethyl-4-fluoro-1-nitro-benzene
- SY018601
- A20872
- J-512541
- D5187
- AC-28665
- 2,3-Dimethyl-4-fluoronitrobenzene;4-fluoro-2,3-dimethyl nitrobenzene
- DTXSID20641030
- FT-0633807
- CS-W003230
- SCHEMBL1424697
- DS-14517
- AKOS005145844
- MFCD05663712
- 1736-87-4
- DB-011199
-
- MDL： MFCD05663712
- Inchi： 1S/C8H8FNO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
- InChI Key： GLDMIZKOJPVEIV-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 169.05400
- Monoisotopic Mass: 169.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 2.6
Experimental Properties
- Melting Point: 38.0 to 42.0 deg-C
- Boiling Point: 110°C/14mmHg(lit.)
- Flash Point: >110°(230°F)
- PSA: 45.82000
- LogP: 2.87390
1-fluoro-2,3-dimethyl-4-nitro-benzene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
-
Hazardous Material Identification：
- HazardClass：6.1
1-fluoro-2,3-dimethyl-4-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013854-250mg |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 250mg |
￡10.00 | 2022-02-28 | |
| Fluorochem | 013854-1g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 1g |
￡18.00 | 2022-02-28 | |
| Fluorochem | 013854-5g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 5g |
￡54.00 | 2022-02-28 | |
| Fluorochem | 013854-10g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 10g |
￡91.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F132180-25g |
1-fluoro-2,3-dimethyl-4-nitro-benzene |
1736-87-4 | 98% | 25g |
¥1543.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F132180-50mg |
1-fluoro-2,3-dimethyl-4-nitro-benzene |
1736-87-4 | 98% | 50mg |
¥29.90 | 2023-09-02 | |
| Ambeed | A110781-100mg |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 100mg |
$5.0 | 2024-04-22 | |
| Ambeed | A110781-250mg |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 250mg |
$11.0 | 2024-04-22 | |
| Ambeed | A110781-1g |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 1g |
$35.0 | 2024-04-22 | |
| Ambeed | A110781-5g |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 5g |
$48.0 | 2024-04-22 |
1-fluoro-2,3-dimethyl-4-nitro-benzene Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene) Related Products
- 615-60-1(4-Chloro-1,2-dimethylbenzene)
- 31599-60-7(1-Iodo-2,3-Dimethylbenzene)
- 461-97-2(5-Fluoro-m-xylene)
- 488-23-3(1,2,3,4-Tetramethylbenzene)
- 700-12-9(1,2,3,4,5-pentamethylbenzene)
- 443-82-3(3-Fluoro-O-xylene)
- 452-64-2(4-Fluoro-o-xylene)
- 608-23-1(3-Chloro-o-xylene)
- 619-04-5(3,4-Dimethylbenzoic acid)
- 934-80-5(4-Ethyl-1,2-dimethylbenzene)
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